Cas no 103675-62-3 (5-iodo-2-methyl-benzenesulfonic acid)

5-iodo-2-methyl-benzenesulfonic acid Properties

Names and Identifiers

• 5-iodo-2-methyl-benzenesulfonic acid
• 5-Iodo-2-methylbenzenesulfonic acid
• benzenesulfonic acid, 5-iodo-2-methyl-
• LogP
• 4-iodo-toluene-2-sulfonic acid
• SCHEMBL12993995
• 103675-62-3
• DTXSID101292889
• +Expand

• InChIKey： RRSGTKUYEPAIAH-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7IO3S/c1-5-2-3-6(8)4-7(5)12(9,10)11/h2-4H,1H3,(H,9,10,11)
• SMILES： CC1=C(C=C(C=C1)I)S(=O)(=O)O

Computed Properties

• Exact Mass: 297.91561
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 297.91606g/mol
• Heavy Atom Count: 12
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37